Cas no 2229561-91-3 (1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol
• CAS No: 2229561-91-3
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 6075683
• PubChem ID: 165964349
• Update Time: 2025-10-30

1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol
• 1-[(5-bromo-2-chloropyridin-4-yl)methyl]cyclopropan-1-ol
• 2229561-91-3
• EN300-1909353

• Inchi： 1S/C9H9BrClNO/c10-7-5-12-8(11)3-6(7)4-9(13)1-2-9/h3,5,13H,1-2,4H2
• InChI Key： JAJOFNITDZZXKB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CC1(CC1)O)Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol

1-(5-Bromo-2-Chloropyridin-4-yl)methylcyclopropan-1-ol (CAS No. 2229561-91-3)

1-(5-Bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol is a complex organic compound with the CAS registry number 2229561-91-3. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted pyridine moiety. The molecule features a bromine atom at the 5-position and a chlorine atom at the 2-position of the pyridine ring, making it a halogenated derivative with potential applications in various fields of organic chemistry and pharmacology.

The synthesis of 1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropan-1-ol involves multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and cyclopropanation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such halogenated heterocycles, contributing to their increased availability for research and development purposes.

One of the most significant areas of interest for this compound is its potential application in drug discovery. The presence of both bromine and chlorine substituents on the pyridine ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Studies have shown that such halogenated pyridines can act as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders.

Moreover, 1-(5-bromo-2-chloropyridin-4-yl)methylcyclopropanol has been investigated for its role in medicinal chemistry as a building block for constructing more complex molecules. The cyclopropane ring is known for its unique strain energy, which can be exploited to design compounds with enhanced pharmacokinetic properties. Recent research has focused on optimizing the stereochemistry of such compounds to improve their efficacy and reduce potential side effects.

In terms of environmental impact, the stability and biodegradability of CAS No. 2229561-91-3 have been studied to assess its potential risks to ecosystems. Initial findings suggest that the compound exhibits moderate persistence in aqueous environments, highlighting the need for careful handling and disposal practices in industrial settings.

From a structural perspective, the compound's molecular formula is C8H7BrClNO, with a molecular weight of approximately 247 g/mol. Its physical properties include a melting point of around 150°C and a boiling point exceeding 300°C under standard conditions. These characteristics make it suitable for use in high-throughput screening assays commonly employed in pharmaceutical research.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 1-(5-bromo-2-chloropyridin-4-yli)methylcyclopropanol with unprecedented accuracy. These studies have provided insights into its interaction with biological targets at the molecular level, paving the way for rational drug design strategies.

In summary, CAS No. 2229561-91, 1-(5-bromo-2-chloropyridinyl)methylcyclopropanol, represents a valuable addition to the arsenal of chemical tools available for advancing medical science. Its unique combination of structural features and functional groups positions it as a promising candidate for further exploration in both academic and industrial research settings.